Cas no 71676-01-2 (Amisulpride N-Oxide)

• Product Name: Amisulpride N-Oxide
• CAS No: 71676-01-2
• MF: C₁₇H₂₇N₃O₅S
• MW: 385.478383302689
• CID: 1064540
• PubChem ID: 71313372
• Update Time: 2025-04-20

Amisulpride N-Oxide Chemical and Physical Properties

Names and Identifiers

• Amisulpride N-Oxide
• 4-amino-N-[(1-ethyl-1-oxidopyrrolidin-1-ium-2-yl)methyl]-5-ethylsulfonyl-2-methoxybenzamide
• 71676-01-2
• 2-MethoxybenzaMide N-Oxide
• CHEBI:167797
• A1-03015
• 2-((4-Amino-5-(ethylsulfonyl)-2-methoxybenzamido)methyl)-1-ethylpyrrolidine 1-oxide
• 4-Amino-5-(ethanesulfonyl)-N-[(1-ethyl-1-oxo-1lambda~5~-pyrrolidin-2-yl)methyl]-2-methoxybenzamide
• 4-AMino-N-[(1-ethyl-2-pyrrolidinyl)Methyl]-5-(ethylsulfonyl)-
• Amisulpride-N-Oxide
• BCP34379
• NS00000633
• DTXSID60747025
• F97588
• FT-0662107
• 4-amino-N-[(1-ethyl-1-oxidopyrrolidin-1-ium-2-yl)methyl]-5-ethylsulonyl-2-methoxybenzamide
• Benzamide, 4-amino-N-[(1-ethyl-1-oxido-2-pyrrolidinyl)methyl]-5-(ethylsulfonyl)-2-methoxy-; Benzamide, 4-amino-N-[(1-ethyl-2-pyrrolidinyl)methyl]-5-(ethylsulfonyl)-2-methoxy-, N-oxide; Amisulpride Imp. F (EP)

• Inchi： 1S/C17H27N3O5S/c1-4-20(22)8-6-7-12(20)11-19-17(21)13-9-16(26(23,24)5-2)14(18)10-15(13)25-3/h9-10,12H,4-8,11,18H2,1-3H3,(H,19,21)
• InChI Key： LLIKIPAUZJTRGB-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C=C(C(=C1)C(NCC1CCC[N+]1(CC)[O-])=O)OC)N)(=O)=O

Computed Properties

• Exact Mass: 385.16700
• Monoisotopic Mass: 385.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• Solubility: Chloroform (Slightly, Heated), Methanol (Slightly)
• PSA: 139.79000
• LogP: 3.49330

Amisulpride N-Oxide Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives